1,5-Di(pyridin-3-yl)pentane-1,3,5-trione

• CAS No.: 1678-15-5
• Molecular Formula: C15H12N2O3
• Molecular Weight: 268.27 g/mol
• IUPAC Name: 1,5-dipyridin-3-ylpentane-1,3,5-trione
• InChI: InChI=1S/C15H12N2O3/c18-13(7-14(19)11-3-1-5-16-9-11)8-15(20)12-4-2-6-17-10-12/h1-6,9-10H,7-8H2
• InChI Key: UWROYQOATHNUEE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C(=O)CC(=O)CC(=O)C2=CN=CC=C2

Description

1,5-Di(pyridin-3-yl)pentane-1,3,5-trione (CAS 1678-15-5) is a β-triketone derivative characterized by a central pentane backbone flanked by ketone groups at the 1, 3, and 5 positions and pyridin-3-yl substituents. With a molecular formula of C15H12N2O3 and a molecular weight of 268.27 g/mol, this compound serves as a versatile building block in organic and coordination chemistry . Its primary research value lies in its role as a key precursor for synthesizing complex heterocyclic systems, including various triazepine derivatives, which are seven-membered rings known for significant pharmacological activities such as antiviral, psychotropic, and anticancer effects . Furthermore, as a polydentate ligand, the compound can coordinate to metal ions via its pyridinyl nitrogen atoms and ketone oxygen atoms, making it a candidate for constructing metal-organic frameworks (MOFs) and other functional coordination polymers with potential applications in catalysis and materials science . The compound must be handled with care, adhering to all safety protocols for research chemicals. This product is intended For Research Use Only and is not approved for human or veterinary diagnostic or therapeutic applications .

Comparison with Similar Compounds

Comparison with Similar Compounds

Substituent Effects on Properties

• Coordination Chemistry : The pyridin-2-yl variant forms stable Fe(II) and Co(II) complexes due to nitrogen lone-pair availability, whereas phenyl or methoxyphenyl analogs lack direct metal-binding sites . The 3-pyridyl isomer (hypothetical) may exhibit altered coordination geometry or stability compared to the 2-pyridyl derivative.
• Reactivity : The diphenyl derivative reacts with CAN to yield cyclized products (42% yield), suggesting β-triketones’ utility in radical-mediated transformations . Pyridyl substituents may redirect reactivity toward metal-assisted pathways.
• Safety : 1,5-Di(pyridin-2-yl)pentane-1,3,5-trione exhibits significant hazards, including flammability, explosivity, and aquatic toxicity, necessitating stringent handling protocols . Methoxyphenyl or phenyl analogs likely pose distinct risks (e.g., lower acute toxicity but persistent environmental effects).

Electronic and Steric Considerations

• Pyridin-2-yl vs. Pyridin-3-yl : The 2-position nitrogen in pyridine enhances metal-binding capability due to proximity to the ketone backbone, while a 3-pyridyl group may reduce chelation efficiency due to steric hindrance or electronic mismatch.
• Methoxy vs.

Q & A

Q. What are the common synthetic routes for 1,5-Di(pyridin-3-yl)pentane-1,3,5-trione, and how can reaction conditions be optimized?

The compound is typically synthesized via Kröhnke-type reactions using ethyl picolinate and acetone. Key steps include optimizing molar ratios (e.g., ethyl picolinate:acetone:sodium hydride at 1:2:1.2) and reaction temperatures (e.g., 105°C under nitrogen). Post-reaction purification involves filtration, washing with ethanol, and vacuum drying to yield a crystalline product . Alternative routes involve condensation reactions in ethanol with ammonium acetate, producing intermediates that are further oxidized to the trione structure .

Q. Which spectroscopic techniques are most effective for characterizing 1,5-Di(pyridin-3-yl)pentane-1,3,5-trione, and what key data should be prioritized?

Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) is critical for confirming the positions of pyridinyl substituents and ketone groups. Mass spectrometry (MS) validates the molecular ion peak (e.g., m/z 314.2 for C₁₇H₁₄N₂O₃). Infrared (IR) spectroscopy identifies carbonyl stretches (~1700 cm⁻¹). For crystalline samples, single-crystal X-ray diffraction provides definitive structural confirmation, with R-factors <0.05 indicating high precision .

Advanced Research Questions

Q. How does 1,5-Di(pyridin-3-yl)pentane-1,3,5-trione behave as a ligand in transition metal complexes, and what factors influence its coordination geometry?

The trione acts as a polydentate ligand, coordinating via pyridinyl nitrogen atoms and ketone oxygen. Iron(II) and cobalt(II) complexes exhibit octahedral geometries, with metal-ligand bond lengths varying between 1.90–2.10 Å depending on counterions (e.g., BF₄⁻ vs. Cl⁻). Steric effects from substituents and solvent polarity (e.g., acetonitrile vs. DMF) significantly impact stability and magnetic properties . Comparative studies with phenyl analogs (e.g., 1,5-diphenylpentane-1,3,5-trione) reveal enhanced π-backbonding in pyridinyl derivatives, altering redox potentials .

Q. What challenges arise in resolving the crystal structure of 1,5-Di(pyridin-3-yl)pentane-1,3,5-trione, and how can SHELX software be applied effectively?

Challenges include disorder in flexible pentanetrione chains and twinning in crystals. SHELXL (via SHELX suite) refines structures using high-resolution data (d-spacing <0.8 Å), incorporating restraints for anisotropic displacement parameters. For ambiguous electron density, SHELXD’s dual-space algorithm resolves phase problems, while SHELXE extends phases for large-unit-cell structures. Validation tools (e.g., PLATON) check for missed symmetry and hydrogen-bonding networks .

Q. How do electronic and steric modifications (e.g., methoxy substituents) alter the reactivity of 1,5-Di(pyridin-3-yl)pentane-1,3,5-trione in photochemical studies?

Methoxy groups at the para-position of pyridinyl rings increase electron density, shifting UV-Vis absorption maxima to ~350 nm (vs. ~320 nm in unsubstituted analogs). Transient absorption spectroscopy reveals extended triplet-state lifetimes (≥50 µs), enhancing suitability as photosensitizers. Steric hindrance from bulky groups (e.g., tert-butyl) reduces aggregation but may lower quantum yields .

Methodological Considerations

Q. What precautions are necessary for handling 1,5-Di(pyridin-3-yl)pentane-1,3,5-trione in air-sensitive reactions?

Conduct reactions under inert atmosphere (N₂/Ar) due to ketone sensitivity to moisture. Use anhydrous solvents (e.g., THF, distilled over Na/benzophenone). Storage at –20°C in amber vials minimizes photodegradation. MSDS data for analogs (e.g., 1,5-diphenylpentane-1,3,5-trione) recommend PPE (gloves, goggles) and fume hood use due to potential respiratory irritancy .

Q. How can computational modeling complement experimental data in predicting the compound’s supramolecular assembly?

Density Functional Theory (DFT) calculations (e.g., B3LYP/6-31G*) optimize molecular geometry and predict intermolecular interactions (e.g., π-π stacking between pyridinyl rings). Molecular docking simulations with proteins (e.g., cytochrome P450) identify potential binding sites, guiding drug-design studies. Pair distribution function (PDF) analysis correlates with experimental X-ray data to resolve amorphous-phase structures .